Cas no 497088-67-2 (1H-Pyrazol-3-amine, 4-(phenylmethyl)-)
497088-67-2 structure
Product Name:1H-Pyrazol-3-amine, 4-(phenylmethyl)-
CAS No:497088-67-2
MF:C10H11N3
MW:173.214441537857
CID:1538804
PubChem ID:15285458
Update Time:2025-04-21
1H-Pyrazol-3-amine, 4-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazol-3-amine, 4-(phenylmethyl)-
- SCHEMBL3501919
- IZKVWWZIDAEJAY-UHFFFAOYSA-N
- A1-10400
- 497088-67-2
- 4-benzyl-1H-pyrazol-5-amine
- SCHEMBL13516287
- AKOS006345004
-
- Inchi: 1S/C10H11N3/c11-10-9(7-12-13-10)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H3,11,12,13)
- InChI Key: IZKVWWZIDAEJAY-UHFFFAOYSA-N
- SMILES: N1C(=C(C=N1)CC1C=CC=CC=1)N
Computed Properties
- Exact Mass: 173.09543
- Monoisotopic Mass: 173.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 54.7Ų
Experimental Properties
- PSA: 54.7
1H-Pyrazol-3-amine, 4-(phenylmethyl)- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
497088-67-2 (1H-Pyrazol-3-amine, 4-(phenylmethyl)-) Related Products
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